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Sodium;(2R,4S,5R,6R)-4,5-dihydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate Sodium;(2R,4S,5R,6R)-4,5-dihydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 123269-95-4
VCID: VC20778544
InChI: InChI=1S/C19H22O11.Na/c1-8-4-14(23)28-13-5-9(2-3-10(8)13)29-19(18(26)27)6-11(21)15(24)17(30-19)16(25)12(22)7-20;/h2-5,11-12,15-17,20-22,24-25H,6-7H2,1H3,(H,26,27);/q;+1/p-1/t11-,12+,15+,16+,17+,19-;/m0./s1
SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3(CC(C(C(O3)C(C(CO)O)O)O)O)C(=O)[O-].[Na+]
Molecular Formula: C19H21NaO11
Molecular Weight: 448.4 g/mol

Sodium;(2R,4S,5R,6R)-4,5-dihydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate

CAS No.: 123269-95-4

Cat. No.: VC20778544

Molecular Formula: C19H21NaO11

Molecular Weight: 448.4 g/mol

* For research use only. Not for human or veterinary use.

Sodium;(2R,4S,5R,6R)-4,5-dihydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate - 123269-95-4

Specification

CAS No. 123269-95-4
Molecular Formula C19H21NaO11
Molecular Weight 448.4 g/mol
IUPAC Name sodium;(2R,4S,5R,6R)-4,5-dihydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
Standard InChI InChI=1S/C19H22O11.Na/c1-8-4-14(23)28-13-5-9(2-3-10(8)13)29-19(18(26)27)6-11(21)15(24)17(30-19)16(25)12(22)7-20;/h2-5,11-12,15-17,20-22,24-25H,6-7H2,1H3,(H,26,27);/q;+1/p-1/t11-,12+,15+,16+,17+,19-;/m0./s1
Standard InChI Key OXZCSFSZSATTLJ-GATWHZELSA-M
Isomeric SMILES CC1=CC(=O)OC2=C1C=CC(=C2)O[C@]3(C[C@@H]([C@H]([C@@H](O3)[C@@H]([C@@H](CO)O)O)O)O)C(=O)[O-].[Na+]
SMILES CC1=CC(=O)OC2=C1C=CC(=C2)OC3(CC(C(C(O3)C(C(CO)O)O)O)O)C(=O)[O-].[Na+]
Canonical SMILES CC1=CC(=O)OC2=C1C=CC(=C2)OC3(CC(C(C(O3)C(C(CO)O)O)O)O)C(=O)[O-].[Na+]

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